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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15602998 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed guide for the preparation of D(+)-Raffinose pentahydrate
solutions for use in various research, scientific, and drug development applications. D(+)-
Raffinose pentahydrate is a trisaccharide composed of galactose, glucose, and fructose,

widely utilized as a carbon source in microbiology, a cryoprotectant for cell preservation, and a

component in various biochemical assays.[1][2]

Physicochemical Properties and Handling
D(+)-Raffinose pentahydrate is a white crystalline powder.[3] Key properties are summarized

in the table below. It is important to handle the compound in a clean, dry environment as it is

hygroscopic.[3] While not classified as a hazardous substance, standard laboratory personal

protective equipment (PPE), including safety glasses and gloves, should be worn during

handling.[4]

Quantitative Data Summary
A summary of the key quantitative data for D(+)-Raffinose pentahydrate is provided in Table

1. This information is essential for accurate solution preparation.
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Property Value References

Molecular Formula C₁₈H₃₂O₁₆ · 5H₂O [1]

Molecular Weight 594.51 g/mol [1]

Appearance White crystalline powder [3]

Solubility in Water 0.1 g/mL (100 mg/mL) [1]

Solubility in DMSO ~20 mg/mL [3]

Solubility in Ethanol ~0.1 mg/mL [3]

Melting Point 78-80 °C [1]

Storage (Solid)
Room temperature (10-30°C)

in a dry place
[1][5]

Table 1: Quantitative Data for D(+)-Raffinose Pentahydrate

Experimental Protocols
This section provides detailed step-by-step protocols for preparing various types of D(+)-
Raffinose pentahydrate solutions.

Preparation of a Molar Stock Solution (e.g., 1 M)
This protocol describes the preparation of a 1 Molar (M) stock solution of D(+)-Raffinose
pentahydrate in water.

Materials:

D(+)-Raffinose pentahydrate (MW: 594.51 g/mol )

High-purity water (e.g., distilled, deionized, or molecular biology grade)

Volumetric flask (appropriate volume)

Magnetic stirrer and stir bar
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Weighing paper or boat

Spatula

Analytical balance

Procedure:

Calculate the required mass: To prepare a 1 M solution, you will need 594.51 grams of D(+)-
Raffinose pentahydrate per liter of solution. For a smaller volume, adjust the mass

accordingly.

Formula: Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Example for 100 mL of 1 M solution: 1 mol/L x 594.51 g/mol x 0.1 L = 59.45 g

Weigh the D(+)-Raffinose pentahydrate: Accurately weigh the calculated amount of D(+)-
Raffinose pentahydrate using an analytical balance.

Dissolve the powder:

Add approximately half of the final desired volume of high-purity water to the volumetric

flask.

Carefully transfer the weighed powder into the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer.

Stir the solution until the powder is completely dissolved. Gentle heating (e.g., in a 30-

40°C water bath) can aid dissolution for higher concentrations, but ensure the solution

cools to room temperature before the final volume adjustment.

Adjust to the final volume: Once the solute is fully dissolved and the solution has returned to

room temperature, add high-purity water to the volumetric flask until the meniscus reaches

the calibration mark.

Homogenize the solution: Cap the flask and invert it several times to ensure the solution is

thoroughly mixed and homogenous.
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Preparation of a Weight/Volume (w/v) Percentage
Solution (e.g., 20% w/v)
This protocol outlines the preparation of a 20% (w/v) D(+)-Raffinose pentahydrate solution,

which is commonly used in applications like cryopreservation.[6]

Materials:

D(+)-Raffinose pentahydrate

High-purity water

Graduated cylinder or volumetric flask

Beaker

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Calculate the required mass: A 20% (w/v) solution contains 20 grams of solute for every 100

mL of the final solution volume.

Formula: Mass (g) = (Desired % w/v / 100) x Final Volume (mL)

Example for 50 mL of 20% w/v solution: (20 / 100) x 50 mL = 10 g

Weigh the D(+)-Raffinose pentahydrate: Accurately weigh the calculated mass of the

powder.

Dissolve the powder:

Measure out approximately 80% of the final volume of high-purity water and transfer it to a

beaker.

Add the weighed D(+)-Raffinose pentahydrate to the water.
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Place a magnetic stir bar in the beaker and stir until the powder is completely dissolved.

Adjust to the final volume: Transfer the dissolved solution to a graduated cylinder or

volumetric flask. Rinse the beaker with a small amount of water and add the rinsing to the

flask to ensure all the solute is transferred. Add water to reach the final desired volume.

Homogenize the solution: Mix the solution thoroughly by inverting the capped flask or

stirring.

Sterile Filtration
For applications requiring a sterile solution, such as cell culture, the prepared D(+)-Raffinose
pentahydrate solution should be filter-sterilized.

Materials:

Prepared D(+)-Raffinose pentahydrate solution

Sterile syringe

Sterile syringe filter (0.2 µm or 0.22 µm pore size)

Sterile collection vessel (e.g., bottle or tube)

Procedure:

Aseptically attach the filter: In a sterile environment (e.g., a laminar flow hood), aseptically

attach the sterile syringe filter to the tip of the syringe.

Draw the solution: Draw the prepared D(+)-Raffinose pentahydrate solution into the

syringe.

Filter the solution: Carefully push the plunger of the syringe to pass the solution through the

filter into the sterile collection vessel.

Label and store: Label the sterile solution with the name, concentration, and date of

preparation. Store as recommended in the section below.
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Storage and Stability
Solid: D(+)-Raffinose pentahydrate powder is stable when stored at room temperature in a

tightly sealed container to protect it from moisture.[7]

Aqueous Solutions: For short-term storage, aqueous solutions can be kept at 2-8°C for up to

a few days. For long-term storage, it is recommended to aliquot the solution into smaller,

single-use volumes and store them frozen at -20°C.[8] Avoid repeated freeze-thaw cycles. It

is not recommended to store aqueous solutions for more than one day at room temperature.

[3]

Visualizations
The following diagrams illustrate the experimental workflow and a decision-making process for

preparing D(+)-Raffinose pentahydrate solutions.
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Caption: Workflow for preparing D(+)-Raffinose pentahydrate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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